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Compound of Interest

Compound Name: u-73343

Cat. No.: B1202739

In the dynamic environment of scientific research, the proper disposal of chemical reagents is
as crucial as their application. This guide provides essential safety and logistical information for
the proper disposal of U-73343, a compound frequently used as an inactive analog to U-73122
in cell signaling research. While specific disposal instructions from manufacturers are not
readily available, this document outlines a comprehensive procedure based on the chemical's
known properties and established laboratory waste management protocols.

Key Properties of U-73343

A thorough understanding of a chemical's properties is fundamental to its safe handling and
disposal. The table below summarizes the key quantitative data for U-73343.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1202739?utm_src=pdf-interest
https://www.benchchem.com/product/b1202739?utm_src=pdf-body
https://www.benchchem.com/product/b1202739?utm_src=pdf-body
https://www.benchchem.com/product/b1202739?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202739?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Property Value Reference
Molecular Formula C29H42N203 [1]
Molecular Weight 466.66 g/mol [2][3]
Appearance Off-white solid [2][3]

Purity >98% (HPLC) [1][2]
Solubility in Chloroform 200 mg/mL [2]
Solubility in DMSO 2 -7 mg/mL [2][4]
Solubility in Ethanol 1-2.33 mg/mL [2]

Storage Class 11 (Combustible Solids) [2][3]
Water Hazard Class (WGK) 3 (Highly hazardous to water) [2][3]

Disposal Workflow for U-73343

The following diagram illustrates the decision-making process and procedural flow for the safe
disposal of U-73343 waste. This workflow ensures that all forms of waste, from pure compound
to contaminated labware, are handled in accordance with general safety and environmental
protection principles.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.abcam.com/en-us/products/biochemicals/u-73343-inactive-analog-of-u73122-ab141764
https://www.sigmaaldrich.com/HK/zh/product/mm/662041
https://www.sigmaaldrich.com/US/en/product/mm/662041
https://www.sigmaaldrich.com/HK/zh/product/mm/662041
https://www.sigmaaldrich.com/US/en/product/mm/662041
https://www.abcam.com/en-us/products/biochemicals/u-73343-inactive-analog-of-u73122-ab141764
https://www.sigmaaldrich.com/HK/zh/product/mm/662041
https://www.sigmaaldrich.com/HK/zh/product/mm/662041
https://www.sigmaaldrich.com/HK/zh/product/mm/662041
https://www.selleckchem.com/products/u-73343.html
https://www.sigmaaldrich.com/HK/zh/product/mm/662041
https://www.sigmaaldrich.com/HK/zh/product/mm/662041
https://www.sigmaaldrich.com/US/en/product/mm/662041
https://www.sigmaaldrich.com/HK/zh/product/mm/662041
https://www.sigmaaldrich.com/US/en/product/mm/662041
https://www.benchchem.com/product/b1202739?utm_src=pdf-body
https://www.benchchem.com/product/b1202739?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202739?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

U-73343 Disposal Workflow
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Caption: A flowchart outlining the proper procedure for assessing, segregating, and disposing
of different forms of U-73343 waste.

Step-by-Step Disposal Protocol

The following protocol provides detailed steps for the proper disposal of U-73343. This
procedure is designed to minimize risk to personnel and the environment.
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1. Personal Protective Equipment (PPE): Before handling U-73343 waste, ensure you are
wearing appropriate PPE, including:

o Safety goggles
o Chemical-resistant gloves (e.g., nitrile)
e Alab coat

2. Waste Segregation: Proper segregation of waste is critical. Do not mix U-73343 waste with
other waste streams unless explicitly permitted by your institution's Environmental Health &
Safety (EHS) office.

e Unused or Expired Solid U-73343:

o Collect the solid waste in its original container if possible, or in a clearly labeled, sealed,
and chemically compatible container for hazardous solid waste.

o The label should include the chemical name ("U-73343"), the quantity, and the hazard
classification (Combustible Solid, Water Hazard).

o U-73343 Solutions:

o Solutions of U-73343 (e.g., in DMSO or ethanol) should be collected in a designated, leak-
proof container for hazardous liquid waste.

o The container must be clearly labeled with the full chemical name of all components (e.qg.,
"U-73343 in DMSQ"), their concentrations, and the associated hazards.

o Do not dispose of U-73343 solutions down the drain. This is strictly prohibited for
chemicals with a high water hazard class.[5]

e Contaminated Labware and Materials:

o Disposable items such as gloves, pipette tips, and empty vials that have come into contact
with U-73343 should be collected in a designated, sealed container or bag for hazardous
solid waste.
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o Non-disposable glassware should be decontaminated. A common procedure is to rinse the
glassware with a suitable solvent (one in which U-73343 is soluble, like chloroform or
ethanol) and collect the rinsate as hazardous liquid waste. Follow this with a standard
laboratory glassware washing procedure.

3. Waste Storage and Pickup:

» Store the sealed and labeled hazardous waste containers in a designated and secure
satellite accumulation area within the laboratory.

» Follow your institution's specific procedures for requesting a hazardous waste pickup from
the EHS office.[6]

4. Spill Management: In the event of a spill:

o Alert others in the vicinity.

o Wear appropriate PPE.

o For a solid spill, carefully sweep or scoop the material into a hazardous waste container.
Avoid creating dust.

e For a liquid spill, absorb the material with an inert absorbent (e.g., vermiculite, sand) and
collect it in a sealed container for hazardous waste.

o Clean the spill area with a suitable solvent and collect the cleaning materials as hazardous
waste.

e Report the spill to your laboratory supervisor and EHS office.

By adhering to these procedures, researchers can ensure the safe and environmentally
responsible disposal of U-73343, fostering a culture of safety and compliance within the
laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
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